Cas no 1772614-25-1 (Rubuminatus B)

• Product Name: Rubuminatus B
• CAS No: 1772614-25-1
• MF: C₂₉H₄₄O₅
• MW: 472.65700
• CID: 4670297
• PubChem ID: 168013492
• Update Time: 2025-07-08

Rubuminatus B Chemical and Physical Properties

Names and Identifiers

• 1β-Hydroxyrubuminatus A
• 1772614-25-1
• Rubuminatus B
• AKOS040763048

• Inchi： InChI=1S/C29H44O5/c1-16-10-13-29(23(32)33)15-14-25(4)17(20(29)28(16,7)34)8-9-19-26(25,5)12-11-18-24(2,3)21(30)22(31)27(18,19)6/h8,16,18-20,22,31,34H,9-15H2,1-7H3,(H,32,33)
• InChI Key： POCWRVXNEZTNFG-UHFFFAOYSA-N
• SMILES： CC1CCC2(CCC3(C)C(=CCC4C5(C)C(O)C(=O)C(C)(C)C5CCC34C)C2C1(C)O)C(O)=O |c:9|

Computed Properties

• Exact Mass: 472.31887450g/mol
• Monoisotopic Mass: 472.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder

Rubuminatus B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-carboxy steroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid acids 3-carboxy steroids

Additional information on Rubuminatus B

Rubuminatus B: A Comprehensive Overview

Rubuminatus B, also known by its CAS number 1772614-25-1, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the broader category of organic compounds, has been the subject of extensive research, particularly in the fields of pharmacology, material science, and biotechnology. Its discovery and subsequent studies have opened new avenues for understanding its role in various biological systems and its potential uses in innovative technologies.

The chemical structure of Rubuminatus B is characterized by a complex arrangement of atoms, which contributes to its distinctive properties. Recent advancements in analytical chemistry have allowed researchers to map out its molecular framework with unprecedented precision. This detailed understanding has facilitated the exploration of its interactions with other molecules, paving the way for novel applications in drug design and material synthesis.

One of the most promising areas of research involving Rubuminatus B is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant antioxidant properties, making it a candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary experiments suggest that Rubuminatus B may possess anti-inflammatory capabilities, which could be harnessed to develop new treatments for chronic inflammatory diseases.

In addition to its biomedical applications, Rubuminatus B has also shown potential in the field of material science. Researchers have explored its use as a building block for creating advanced materials with unique mechanical and electronic properties. For instance, studies have demonstrated that incorporating Rubuminatus B into polymer matrices can enhance their thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and automotive industries.

The synthesis of Rubuminatus B strong> has been another area of intense research activity. Traditional methods often involve multi-step reactions with low yields, which limit its large-scale production. However, recent breakthroughs in catalytic chemistry have led to the development of more efficient synthetic pathways. These advancements not only improve the yield but also reduce the environmental impact of production processes, aligning with global sustainability goals.

The biological activity of Rubuminatus B strong> is influenced by various factors, including its concentration, route of administration, and interaction with other biomolecules. Recent studies have employed advanced computational models to predict its pharmacokinetics and pharmacodynamics, providing valuable insights into its behavior within biological systems. These findings are crucial for optimizing its therapeutic potential and minimizing adverse effects.

The global market for compounds like < strong >Rubuminatus B strong > is experiencing rapid growth due to increasing demand from pharmaceuticals, cosmetics, and specialty chemicals industries. As more applications are discovered, the commercial value of this compound is expected to rise significantly. However, challenges such as regulatory hurdles and scalability issues must be addressed to ensure sustainable growth in this sector.

In conclusion, < strong >Rubuminatus B strong > represents a fascinating example of how advances in chemical research can lead to groundbreaking innovations across multiple disciplines. With ongoing studies uncovering new aspects of its properties and applications, this compound holds immense promise for shaping future advancements in science and technology. p > article > response >